Cas no 68533-72-2 (Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester)

Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester structure
68533-72-2 structure
Product Name:Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester
CAS No:68533-72-2
MF:C15H11Cl3O4
MW:361.60444188118
CID:393025
PubChem ID:12766046
Update Time:2025-04-19

Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester
    • methyl 2-[2-chloro-5-(2,4-dichlorophenoxy)phenoxy]acetate
    • DTXSID60509367
    • Methyl [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]acetate
    • 68533-72-2
    • Inchi: 1S/C15H11Cl3O4/c1-20-15(19)8-21-14-7-10(3-4-11(14)17)22-13-5-2-9(16)6-12(13)18/h2-7H,8H2,1H3
    • InChI Key: ZIAHIBNHIDBKNA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1OCC(=O)OC)OC1C=CC(=CC=1Cl)Cl

Computed Properties

  • Exact Mass: 359.972292g/mol
  • Monoisotopic Mass: 359.972292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 44.8Ų

Acetic acid, [2-chloro-5-(2,4-dichlorophenoxy)phenoxy]-, methyl ester Related Literature

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.